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Compound of Interest

Compound Name: Tributylmethylammonium

Cat. No.: B1194469

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for
Tributylmethylammonium hydroxide (TBMH), a quaternary ammonium compound utilized in
various chemical and pharmaceutical applications. Due to its hazardous nature, a thorough
understanding of its properties and associated risks is crucial for ensuring laboratory safety.
This document outlines the potential hazards, proper handling procedures, personal protective
equipment (PPE) requirements, and emergency protocols.

Chemical and Physical Properties

Tributylmethylammonium hydroxide is a strong base, typically supplied as a solution in water
or methanol. It is corrosive and can cause severe burns upon contact.[1][2] The physical and
chemical properties are summarized in the table below. Data for the closely related and well-
documented Tetrabutylammonium hydroxide (TBAH) is also included for comparison and as a
surrogate where specific data for TBMH is limited.
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Property

Tributylmethylammonium
Hydroxide

Tetrabutylammonium
Hydroxide

Molecular Formula

C13H31INO

C16H37NO

Molecular Weight 217.39 g/mol [3] 259.47 g/mol [4]
CAS Number 32680-30-1[3] 2052-49-5[4]

Powder; marketed as an ]

) o Colorless to light yellow
Appearance agueous solution which is a o
o transparent liquid.[6]

clear, colorless liquid.[1][5][6]
Odor Odorless[1] Not specified
pH Alkaline[1] >13 (10% solution)[7]
Melting Point Decomposes on boiling.[1] 27-30 °C[6]
Boiling Point Decomposes on boiling.[1] 100 °C[6]

- ) ) Soluble in water and most

Solubility Mixes with water.[1]

organic solvents.[4]

Vapor Pressure

Negligible[1]

Not available

Stability

Considered stable, but

decomposes on boiling.[1]

Decomposes when heated,
producing tributylamine and 1-
butene.[8]

Hazard Identification and Toxicity

Tributylmethylammonium hydroxide is classified as a hazardous substance.[1] It is corrosive
and can cause severe chemical burns to the skin, eyes, and respiratory and gastrointestinal
tracts.[1][2][9] Ingestion may be harmful or fatal.[1]
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Hazard

Description

Acute Oral Toxicity

Harmful if swallowed. Accidental ingestion may
be fatal or cause serious damage to health.[1]
Can produce chemical burns in the oral cavity
and gastrointestinal tract.[1] For the analogue
Tetrabutylammonium hydroxide, the LD50 (oral,
rat) is >300 to <2000 mg/kg bw.[9]

Skin Corrosion/Irritation

Causes severe skin burns and irritation.[1][2][3]

Eye Damage/Irritation

Causes serious eye damage, with a risk of
blindness.[1][3] Vapors or mists can be

extremely irritating.[1]

Inhalation Toxicity

Inhalation of mists or vapors can be extremely
hazardous, potentially leading to spasm,
irritation of the larynx and bronchi, chemical

pneumonitis, and pulmonary edema.[1][2]

Aquatic Toxicity

Toxic to aquatic organisms.[1]

Toxicological Data:

Test Species Route Value Reference
LDLo Mouse Subcutaneous 30 mg/kg [1]
LD50 (analogue >300 to <2000
Rat Oral 9]
TBAH) mg/kg bw

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling Tributylmethylammonium

hydroxide.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.
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Handling TBMH

Engineering Controls:
Chemical Fume Hood
Adequate Ventilation

\

( Personal Protective Equipment (PPE) \
N J

If applicable

'im'murn PPE Requirements

M
_

Personal Hygiene:
Wash hands thoroughly after handling.

\ 4

No eating, drinking, or smoking.

Safe Handling Complete

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling TBMH.
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Handling Procedures

o Ventilation: Always handle Tributylmethylammonium hydroxide in a well-ventilated area,
preferably within a chemical fume hood.[2][5][10]

» Avoid Contact: Avoid all personal contact, including inhalation of vapors or mists.[1] Do not
get in eyes, on skin, or on clothing.[5][10]

e Ignition Sources: Keep away from heat and sources of ignition.

» Empty Containers: Empty containers may retain product residue and can be hazardous. Do
not cut, drill, grind, or weld on or near the container.[1]

Storage Requirements

o Container: Store in the original, tightly closed container in a cool, dry, and well-ventilated
area.[1][2][11]

e Incompatibilities: Store away from strong acids and oxidizing agents.[1][10] Avoid contact
with copper, aluminum, and their alloys.[1]

e Security: Store in a locked-up area accessible only to authorized personnel.[11]

Experimental Protocols
General Experimental Setup

» Preparation: Before starting any experiment, ensure that an emergency shower and
eyewash station are readily accessible and have been tested.[11]

o PPE Donning: Put on all required PPE as detailed in the diagram above. This includes, at a
minimum, chemical-resistant gloves, chemical goggles, a face shield, and a lab coat or
apron.[1][12]

e Fume Hood: Conduct all manipulations of Tributylmethylammonium hydroxide inside a
certified chemical fume hood to minimize inhalation exposure.[10]

» Dispensing: When transferring the solution, use appropriate tools (e.g., pipette with a bulb,
graduated cylinder) to avoid splashes.
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» Post-Experiment: After completion, decontaminate all surfaces and equipment. Wash hands
and any exposed skin thoroughly.

Spill Response Protocol

e Evacuate: Evacuate non-essential personnel from the immediate area.[11]
» Ventilate: Ensure the area is well-ventilated.

o Containment: For minor spills, absorb the material with an inert absorbent material (e.g.,
vermiculite, sand, or earth).[5] Do not use combustible materials.

o Collection: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste disposal.[1]

» Decontamination: Clean the spill area thoroughly.

e Reporting: Report the spill to the appropriate safety personnel.
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Caption: Logical workflow for responding to a TBMH spill.
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Emergency and First-Aid Procedures

Immediate action is critical in the event of exposure. Urgent hospital treatment is likely to be
needed in all cases of significant exposure.[1]

Immediate First-Aid Actions

; Rinse mouth.
Routes of Exposure Do NOT induce vomiting.
Give 2-4 cupfuls of milk or water if conscious.

Ingestion

Remove to fresh air.
Keep warm and at rest.
If not breathing, give artificial respiration.

Seek Immediate Medical Attention
(Call a Poison Center or Doctor)

L e g Immediately flush eyes with running water for at least 15 minutes, holding eyelids apart. I

Skinlagecntzch > Immediately flush with large amounts of water for at least 15 minutes.
Remove all contaminated clothing.

Exposure Event

A4

Click to download full resolution via product page

Caption: First-aid response pathways following exposure to TBMH.

Detailed First-Aid Measures

+ Eye Contact: Immediately hold eyelids apart and flush the eye continuously with running
water for at least 15 minutes.[1][2] Ensure complete irrigation by occasionally lifting the
upper and lower lids.[1] Seek immediate medical attention.[2]

« Skin Contact: Immediately flush the affected area with large amounts of water for at least 15
minutes, using a safety shower if available.[1] Quickly remove all contaminated clothing and
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footwear.[1] Seek immediate medical attention.[2]

 Inhalation: Remove the victim from the contaminated area to fresh air.[1] Lay the patient
down and keep them warm and rested.[1] If breathing is difficult or has stopped, administer
artificial respiration.[2][10] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting.[10] If the victim is conscious and alert, rinse their mouth
with water and give them 2-4 cupfuls of milk or water to drink.[5] Never give anything by
mouth to an unconscious person.[5][10] Seek immediate medical attention.[2]

Fire and Explosion Hazard

Tributylmethylammonium hydroxide is a combustible solid that burns but propagates flame
with difficulty.[1] Dust clouds from the solid form can be explosive.[1]

o Extinguishing Media: Use water spray, fog, or foam.[1]

e Hazardous Combustion Products: Combustion can produce carbon monoxide (CO), carbon
dioxide (CO2), and nitrogen oxides (NOx).[1] Corrosive fumes may also be emitted.[1]

» Firefighting Procedures: Firefighters should wear full body protective clothing and self-
contained breathing apparatus (SCBA).[1][10]

Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[1] This
material and its container must be disposed of as hazardous waste.[1] Do not allow it to enter
drains or waterways. Puncture containers to prevent re-use before landfill disposal.[1]

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
risk assessment. Always refer to the most current Safety Data Sheet (SDS) for
Tributylmethylammonium hydroxide before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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